3-(4-Allylpiperazin-1-YL)-2-quinoxalinecarbonitrile maleate

• CAS No.: 201216-42-4
• Product Name: 3-(4-Allylpiperazin-1-YL)-2-quinoxalinecarbonitrile maleate
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;3-(4-prop-2-enylpiperazin-1-yl)quinoxaline-2-carbonitrile
• Standard InChI: InChI=1S/C16H17N5.C4H4O4/c1-2-7-20-8-10-21(11-9-20)16-15(12-17)18-13-5-3-4-6-14(13)19-16;5-3(6)1-2-4(7)8/h2-6H,1,7-11H2;1-2H,(H,5,6)(H,7,8)/b;2-1-
• Standard InChIKey: UHLVYEOCPBNJNA-BTJKTKAUSA-N
• Isomeric SMILES: C=CCN1CCN(CC1)C2=NC3=CC=CC=C3N=C2C#N.C(=C\C(=O)O)\C(=O)O
• SMILES: C=CCN1CCN(CC1)C2=NC3=CC=CC=C3N=C2C#N.C(=CC(=O)O)C(=O)O
• Canonical SMILES: C=CCN1CCN(CC1)C2=NC3=CC=CC=C3N=C2C#N.C(=CC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: 3-AQC is a competitive 5-HT3 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-AQC; 3 AQC; 3AQC
• Reference: 1: Sasaki D, Fujihashi M, Okuyama N, Kobayashi Y, Noike M, Koyama T, Miki K. Crystal structure of heterodimeric hexaprenyl diphosphate synthase from Micrococcus luteus B-P 26 reveals that the small subunit is directly involved in the product chain length regulation. J Biol Chem. 2011 Feb 4;286(5):3729-40. doi: 10.1074/jbc.M110.147991. Epub 2010 Nov 9. PubMed PMID: 21068379; PubMed Central PMCID: PMC3030375.
• PubChem Compound: 11567402
• Last Modified: Nov 11 2021